Cas no 2091651-20-4 (6-bromothieno3,4-bthiophene-2-carboxylic acid)

6-Bromothieno[3,4-b]thiophene-2-carboxylic acid is a brominated heterocyclic compound featuring a fused thienothiophene core with a carboxylic acid functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of conjugated polymers and small-molecule semiconductors. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. The carboxylic acid group offers further derivatization potential, facilitating the creation of esters, amides, or coordination complexes. Its rigid, planar architecture contributes to electronic delocalization, making it useful in optoelectronic applications like organic photovoltaics (OPVs) and field-effect transistors (OFETs). The compound’s stability and synthetic versatility underscore its utility in advanced materials research.

6-bromothieno3,4-bthiophene-2-carboxylic acid structure

2091651-20-4 structure

Product Name:6-bromothieno3,4-bthiophene-2-carboxylic acid

CAS No:2091651-20-4

MF:C₇H₃BrO₂S₂

MW:263.131518602371

CID:5238930

Update Time:2025-05-20

6-bromothieno3,4-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Thieno[3,4-b]thiophene-2-carboxylic acid, 6-bromo-
- 6-bromothieno3,4-bthiophene-2-carboxylic acid
- Inchi： 1S/C7H3BrO2S2/c8-6-5-3(2-11-6)1-4(12-5)7(9)10/h1-2H,(H,9,10)
- InChI Key： PDQKYLGSCDYHQC-UHFFFAOYSA-N
- SMILES： C12=C(Br)SC=C1C=C(C(O)=O)S2

6-bromothieno3,4-bthiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-307298-1.0g	6-bromothieno[3,4-b]thiophene-2-carboxylic acid	2091651-20-4		1.0g	$0.0	2023-02-26
Enamine	EN300-307298-1g	6-bromothieno[3,4-b]thiophene-2-carboxylic acid	2091651-20-4		1g	$0.0	2023-09-05

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Additional information on 6-bromothieno3,4-bthiophene-2-carboxylic acid

Comprehensive Overview of 6-Bromothieno[3,4-b]thiophene-2-carboxylic Acid (CAS No. 2091651-20-4)

6-Bromothieno[3,4-b]thiophene-2-carboxylic acid (CAS No. 2091651-20-4) is a high-value heterocyclic compound widely utilized in organic synthesis, pharmaceutical research, and material science. This brominated thienothiophene derivative has garnered significant attention due to its unique structural properties and versatile applications. Researchers and industries are increasingly exploring its potential in organic electronics, photovoltaic materials, and biomedical applications, aligning with the growing demand for sustainable and high-performance materials.

The compound's molecular structure, featuring a bromine substituent and a carboxylic acid functional group, enables diverse chemical modifications, making it a critical intermediate in synthesizing advanced materials. Recent studies highlight its role in developing organic semiconductors, a hot topic in renewable energy and flexible electronics. As the demand for green chemistry solutions rises, 6-bromothieno[3,4-b]thiophene-2-carboxylic acid stands out as a promising candidate for eco-friendly material design.

In pharmaceutical research, this compound is investigated for its potential as a bioactive scaffold. Its thienothiophene core is known to exhibit notable pharmacological properties, driving interest in drug discovery. With the increasing focus on precision medicine and targeted therapies, researchers are exploring its derivatives for novel therapeutic agents, particularly in treating chronic diseases and metabolic disorders.

From an industrial perspective, CAS No. 2091651-20-4 is pivotal in producing high-performance polymers and conductive materials. Its integration into OLEDs (Organic Light-Emitting Diodes) and solar cells underscores its relevance in cutting-edge technologies. As global trends shift toward energy efficiency and sustainable manufacturing, this compound's role in next-generation materials cannot be overstated.

Frequently asked questions about 6-bromothieno[3,4-b]thiophene-2-carboxylic acid include its solubility, stability, and synthetic routes. Researchers often seek optimized protocols for its large-scale production and purification methods, reflecting its industrial importance. Additionally, its compatibility with cross-coupling reactions and catalysis is a key area of exploration, addressing the need for efficient synthetic methodologies.

In summary, 6-bromothieno[3,4-b]thiophene-2-carboxylic acid (CAS No. 2091651-20-4) is a multifaceted compound with broad applications in science and technology. Its significance in material innovation, drug development, and sustainable chemistry positions it as a cornerstone in modern research. As advancements in these fields continue, this compound will likely play an even more prominent role in shaping future technologies.